Cas no 2419679-10-8 (6-methoxy-3,4-dihydro-1,2lambda6,3-benzoxathia zine-2,2,4-trione)

• Product Name: 6-methoxy-3,4-dihydro-1,2lambda6,3-benzoxathia zine-2,2,4-trione
• CAS No: 2419679-10-8
• MF: C₈H₇NO₅S
• MW: 229.209881067276
• CID: 5359764
• Update Time: 2025-06-09

6-methoxy-3,4-dihydro-1,2lambda6,3-benzoxathia zine-2,2,4-trione Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-3,4-dihydro-1,2lambda6,3-benzoxathia zine-2,2,4-trione

• Inchi： 1S/C8H7NO5S/c1-13-5-2-3-7-6(4-5)8(10)9-15(11,12)14-7/h2-4H,1H3,(H,9,10)
• InChI Key： BNDHLAYYVWHAMJ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OC)C=C2C(=O)NS1(=O)=O

Additional information on 6-methoxy-3,4-dihydro-1,2lambda6,3-benzoxathia zine-2,2,4-trione

Comprehensive Overview of 6-Methoxy-3,4-dihydro-1,2λ⁶,3-benzoxathiazine-2,2,4-trione (CAS No. 2419679-10-8)

The compound 6-methoxy-3,4-dihydro-1,2λ⁶,3-benzoxathiazine-2,2,4-trione (CAS No. 2419679-10-8) is a heterocyclic organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a benzoxathiazine core, has garnered attention for its versatile reactivity and potential biological activities. Researchers are increasingly exploring its derivatives for their role in drug discovery, particularly in targeting inflammatory pathways and oxidative stress-related conditions.

One of the most searched questions about this compound revolves around its synthesis and mechanism of action. The methoxy group at the 6-position enhances its solubility and bioavailability, making it a candidate for further pharmacological studies. Recent trends in AI-driven drug discovery have highlighted the importance of such heterocycles in virtual screening and molecular docking simulations. This aligns with the growing demand for sustainable chemistry and green synthesis methods, where 6-methoxy-3,4-dihydro-1,2λ⁶,3-benzoxathiazine-2,2,4-trione could play a role due to its modular synthetic routes.

From a structural perspective, the benzoxathiazine scaffold is notable for its electron-rich environment, which facilitates interactions with biological targets. The trione moiety further contributes to its stability and reactivity, making it a valuable intermediate in organic synthesis. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, addressing another frequent query among researchers.

In the context of material science, derivatives of 6-methoxy-3,4-dihydro-1,2λ⁶,3-benzoxathiazine-2,2,4-trione have shown promise in the development of organic semiconductors and photocatalysts. Its ability to participate in charge-transfer complexes is of particular interest for renewable energy applications, such as solar cells and light-emitting diodes (LEDs). This ties into the broader discussion on carbon-neutral technologies, a hot topic in both academic and industrial circles.

Safety and handling protocols for this compound are another area of frequent inquiry. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safe usage. The compound's stability under various conditions (e.g., temperature, pH) is often studied to optimize its applications in formulation development and delivery systems.

Looking ahead, the integration of computational chemistry tools with experimental data is expected to accelerate the exploration of 6-methoxy-3,4-dihydro-1,2λ⁶,3-benzoxathiazine-2,2,4-trione and its analogs. As the scientific community continues to prioritize precision medicine and tailored therapeutics, this compound's modularity and functional diversity position it as a key player in next-generation research.